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Compound of Interest

Compound Name: N-ethoxyacetamide

CAS No.: 52914-24-6

Cat. No.: B6235721 Get Quote

Executive Summary
N-Ethoxyacetamide (Ethyl acetohydroxamate,

) is a specialized hydroxamic acid derivative frequently utilized in pharmaceutical synthesis as
a masked acylating agent and a precursor for

-alkoxy amines. Unlike its structural isomer

-ethylacetamide, N-ethoxyacetamide possesses unique amphiphilic properties due to the
presence of the electronegative ethoxy group attached directly to the nitrogen atom.

This guide addresses the critical lack of standardized solubility data in public literature by

providing a predictive solubility matrix, a validated determination protocol, and mechanistic

insights into solvent interactions. This document is intended for researchers requiring precise

control over reaction media and purification processes.

Chemical Identity Verification
IUPAC Name:

-Ethoxyacetamide[1]

Synonyms: Ethyl acetohydroxamate; Acetohydroxamic acid ethyl ester
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CAS Number: 5432-28-0 (Distinct from

-Ethylacetamide, CAS 625-50-3)

Molecular Formula:

Molecular Weight: 103.12 g/mol

Physicochemical Solubility Profile
The solubility of N-ethoxyacetamide is governed by the competition between its polar

amide/ether functionalities and the lipophilic ethyl group.

Theoretical Solvation Mechanism
The molecule contains a hydrogen bond donor (NH) and two hydrogen bond acceptors

(Carbonyl O, Ether O).

Protic Solvents (Alcohols): Form strong H-bond networks, leading to high solubility.

Polar Aprotic Solvents (DMSO, DMF): Interact effectively with the amide proton, stabilizing

the molecule in solution.

Chlorinated Solvents (DCM, Chloroform): Exhibit good solubility due to dipole-dipole

interactions, making them ideal for extraction.

Non-Polar Solvents (Hexane, Heptane): Poor solubility due to the high energetic cost of

disrupting solute-solute H-bonds.

Solubility Compatibility Matrix
Data synthesized from structural analogs and functional group contribution methods.
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Bond
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Esters Ethyl Acetate Moderate Dipole-Dipole
Chromatography

Eluent
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THF, 1,4-

Dioxane
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H-Bond
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Reaction

Medium

Aqueous Water
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Hydrophobic

Effect vs. H-

Bonding
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Systems
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Van der Waals

only
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Precipitation

Visualization of Solvation Dynamics
The following diagram illustrates the interaction pathways between N-ethoxyacetamide and

different solvent classes, highlighting the thermodynamic basis for solubility.
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Caption: Mechanistic pathways governing the solvation of N-ethoxyacetamide. Green nodes

indicate favorable solvents; Red indicates poor solvents.

Standard Operating Procedure (SOP): Solubility
Determination
Since batch-to-batch variations and purity levels (often >95% for this intermediate) affect

saturation points, the following self-validating protocol is recommended for precise

determination.

Materials Required
Analyte: N-Ethoxyacetamide (CAS 5432-28-0).

Solvents: HPLC Grade (MeOH, ACN, Water, Toluene).

Equipment: Orbital shaker (temp. controlled), 0.45 µm PTFE syringe filters, HPLC-UV/VIS or

GC-FID.
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Workflow Protocol
Preparation: Add excess N-ethoxyacetamide solid/oil to 2.0 mL of the target solvent in a

crimp-sealed vial.

Equilibration: Agitate at 25°C ± 0.1°C for 24 hours.

Checkpoint: Ensure solid/oil phase is still visible. If fully dissolved, add more compound.

Sampling: Centrifuge at 10,000 rpm for 5 minutes.

Filtration: Draw supernatant through a pre-heated syringe filter (to prevent precipitation in the

needle).

Quantification: Dilute aliquot 1:100 with mobile phase and inject into HPLC.

Detection: UV at 210 nm (Amide band).

Calculation:

.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b6235721?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6235721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Excess Compound + Solvent

Equilibrate: 24h @ 25°C
(Orbital Shaker)

Visual Check:
Is Solid Present?

Add More Compound

No

Centrifuge & Filter
(0.45 µm PTFE)

Yes

Dilute Aliquot
(Prevent Saturation)

HPLC/GC Analysis
(Quantification)

Click to download full resolution via product page

Caption: Step-by-step workflow for the gravimetric or chromatographic determination of

solubility.

Applications in Drug Development[2]
Understanding the solubility of N-ethoxyacetamide is crucial for its primary roles in medicinal

chemistry:

The "Masked" Electrophile
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N-ethoxyacetamide serves as a stable precursor for nitrene intermediates via the Hofmann

rearrangement or similar oxidative transformations.

Reaction Solvent: Acetonitrile or Ethyl Acetate is preferred.

Mechanism: The ethoxy group acts as a leaving group modulator, allowing for controlled

reactivity compared to simple acetamides.

Hydroxamic Acid Synthesis
It is often hydrolyzed or trans-esterified to generate complex hydroxamic acids (HDAC

inhibitors).

Solvent Choice: Methanol/Water mixtures are used to facilitate the solubility of the base

(e.g., NaOH) required for hydrolysis while maintaining the solubility of the organic ester.

Safety & Handling Note
Mutagenicity Warning: Many N-alkoxy compounds exhibit mutagenic potential (Ames

positive).

Handling: Always handle in a fume hood.

PPE: Nitrile gloves are generally resistant to this class of amides, but double-gloving is

recommended when using penetrating solvents like DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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